Cas no 852437-78-6 (N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide)

• Product Name: N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide
• CAS No: 852437-78-6
• MF: C₂₂H₁₈N₆O₃S₂
• MW: 478.546720981598
• CID: 5840020
• PubChem ID: 12005902
• Update Time: 2023-11-21

N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-2-benzothiazolyl-2-[[3-(3,4-dimethoxyphenyl)-1,2,4-triazolo[4,3-b]pyridazin-6-yl]thio]-
• N-(benzo[d]thiazol-2-yl)-2-((3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide
• SMR000236270
• 852437-78-6
• F0676-0903
• N-(1,3-benzothiazol-2-yl)-2-{[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl}acetamide
• N-(1,3-benzothiazol-2-yl)-2-[[3-(3,4-dimethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• MLS000720392
• AKOS024595604
• HMS2553L09
• MLS000720392-02
• CHEMBL1493244
• N-(1,3-benzothiazol-2-yl)-2-{3-(3,4-dimethoxyphenyl)-1,2,4triazolo4,3-bpyridazin-6-ylsulfanyl}acetamide

• Inchi： 1S/C22H18N6O3S2/c1-30-15-8-7-13(11-16(15)31-2)21-26-25-18-9-10-20(27-28(18)21)32-12-19(29)24-22-23-14-5-3-4-6-17(14)33-22/h3-11H,12H2,1-2H3,(H,23,24,29)
• InChI Key： LXMBKDNIUZVTBP-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=CC=C2S1)(=O)CSC1=NN2C(C3=CC=C(OC)C(OC)=C3)=NN=C2C=C1

Computed Properties

• Exact Mass: 478.08818080g/mol
• Monoisotopic Mass: 478.08818080g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 157Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• pka: 8.27±0.70(Predicted)